N-[cyclopropyl(1-methyl-4,5-dihydro-1H-imidazol-2-yl)methyl]prop-2-enamide

• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol
• IUPAC Name: N-[cyclopropyl-(1-methyl-4,5-dihydroimidazol-2-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C11H17N3O/c1-3-9(15)13-10(8-4-5-8)11-12-6-7-14(11)2/h3,8,10H,1,4-7H2,2H3,(H,13,15)
• InChI Key: PFDTUOKWAPINAY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN=C1C(C2CC2)NC(=O)C=C

Description

N-[cyclopropyl(1-methyl-4,5-dihydro-1H-imidazol-2-yl)methyl]prop-2-enamide is a compound that features a cyclopropyl group, an imidazole ring, and a prop-2-enamide moiety. The imidazole ring is a five-membered heterocyclic structure containing two nitrogen atoms, which is known for its broad range of chemical and biological properties

Preparation Methods

The synthesis of N-[cyclopropyl(1-methyl-4,5-dihydro-1H-imidazol-2-yl)methyl]prop-2-enamide involves several steps. One common method includes the reaction of cyclopropylamine with 1-methyl-4,5-dihydro-1H-imidazole-2-carbaldehyde to form the intermediate, which is then reacted with prop-2-enoyl chloride under basic conditions to yield the final product . Industrial production methods may involve optimization of reaction conditions such as temperature, solvent, and catalyst to achieve higher yields and purity .

Chemical Reactions Analysis

N-[cyclopropyl(1-methyl-4,5-dihydro-1H-imidazol-2-yl)methyl]prop-2-enamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of the imidazole ring or the amide group.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles such as amines or thiols replace specific groups in the molecule.

Scientific Research Applications

N-[cyclopropyl(1-methyl-4,5-dihydro-1H-imidazol-2-yl)methyl]prop-2-enamide has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in various organic synthesis reactions.

Biology: The compound’s imidazole ring is known for its biological activity, making it a potential candidate for the development of new drugs with antibacterial, antifungal, or antiviral properties.

Medicine: Due to its potential biological activities, the compound is being studied for its therapeutic potential in treating various diseases.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-[cyclopropyl(1-methyl-4,5-dihydro-1H-imidazol-2-yl)methyl]prop-2-enamide involves its interaction with specific molecular targets and pathways. The imidazole ring can interact with enzymes or receptors, modulating their activity and leading to various biological effects . The cyclopropyl group may also contribute to the compound’s binding affinity and specificity .

Comparison with Similar Compounds

N-[cyclopropyl(1-methyl-4,5-dihydro-1H-imidazol-2-yl)methyl]prop-2-enamide can be compared with other imidazole-containing compounds such as:

Clemizole: An antihistaminic agent with a similar imidazole ring structure.

Omeprazole: An antiulcer drug that also contains an imidazole ring.

Metronidazole: An antibacterial and antiprotozoal agent with an imidazole ring.

The uniqueness of this compound lies in its specific combination of functional groups, which may confer distinct chemical and biological properties .